5,6-dihydroxyindole-2-carboxylic acid oxidase (284-298)
Description
5,6-dihydroxyindole-2-carboxylic acid oxidase
Scientific Research Applications
Electronic and Optical Properties
- 5,6-Dihydroxyindole-2-carboxylic acid (DHICA) and its oxidised forms have been studied for their electronic properties, such as the relative stabilities and the highest occupied molecular orbital-lowest unoccupied molecular orbital gaps. This study suggests significant effects of carboxylation on the physical properties of these molecules (Powell, 2004).
Role in Melanin and Polymer Synthesis
- DHICA is a main monomer unit of eumelanin, the black to brown pigment in humans. Research has focused on synthesizing DHICA-inspired small molecules for potential biological applications beyond melanin (Aebly et al., 2018).
- Innovative applications in cosmetic and healthcare have been explored, such as using DHICA for hair dyeing systems and in cosmetic formulations due to its unique chemical properties (Panzella et al., 2018).
Biochemical Interactions and Functions
- The Fe(III)-coordination chemistry of DHICA was explored, revealing its strong Fe(III) chelating properties and its role in the acceleration of the air oxidation of DHICA. This study provides insights into the molecular interactions of neuromelanin components (Charkoudian & Franz, 2006).
- DHICA's role in the self-assembly of biological monomers and its potential in organic electronics and bioelectronics has been studied. The research highlights how DHICA's molecular configurations and interactions underlie various two-dimensional patterns, which are crucial for understanding the self-assembly of complex biomolecular systems (De Marchi et al., 2019).
Medical and Pharmaceutical Applications
- DHICA and its derivatives have been investigated as potential inhibitors for HIV-1 Integrase and Reverse Transcriptase associated Ribonuclease H, presenting a new avenue for HIV-1 treatment (Esposito et al., 2019).
properties
sequence |
SQWRVVCDSLEDYDT |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
5,6-dihydroxyindole-2-carboxylic acid oxidase (284-298) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
